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Compound of Interest

Compound Name: 3-Chloro-4-methylbenzoic acid

Cat. No.: B1581989 Get Quote

In-Depth Technical Guide: 3-Chloro-4-
methylbenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and characterization of 3-Chloro-4-methylbenzoic acid, a key intermediate in the synthesis of

pharmaceuticals and agrochemicals.

Molecular Structure and Properties
3-Chloro-4-methylbenzoic acid is a substituted aromatic carboxylic acid. The presence of a

chlorine atom and a methyl group on the benzoic acid framework influences its reactivity and

physical properties.

Molecular Structure:

The molecular structure of 3-Chloro-4-methylbenzoic acid is depicted below. The numbering

of the benzene ring starts from the carbon atom bearing the carboxylic acid group, with the

substituents positioned at carbons 3 and 4.
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Molecular Structure of 3-Chloro-4-methylbenzoic acid
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Caption: Molecular Structure of 3-Chloro-4-methylbenzoic acid

Chemical Identifiers and Physical Properties:

The key chemical identifiers and physical properties of 3-Chloro-4-methylbenzoic acid are

summarized in the table below for easy reference.

Property Value Reference

Molecular Formula C₈H₇ClO₂ [1]

Molecular Weight 170.59 g/mol [1]

CAS Number 5162-82-3 [1]

Appearance Off-white to yellow powder [1]

Melting Point 198-202 °C [1]

Boiling Point 105-107 °C at 6.5 Torr [2][3]

SMILES CC1=C(C=C(C=C1)C(=O)O)Cl

Spectroscopic Data
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Spectroscopic analysis is essential for the structural confirmation and purity assessment of 3-
Chloro-4-methylbenzoic acid.

Mass Spectrometry:

The mass spectrum of 3-Chloro-4-methylbenzoic acid shows a molecular ion peak

corresponding to its molecular weight.

Technique Key Fragments (m/z)

GC-MS 170, 153, 125

Infrared (IR) Spectroscopy:

The IR spectrum of 3-Chloro-4-methylbenzoic acid exhibits characteristic absorption bands

for the functional groups present in the molecule.

Functional Group Wavenumber (cm⁻¹)

O-H (Carboxylic acid) Broad band, ~2500-3300

C=O (Carboxylic acid) ~1700

C-Cl ~700-800

Aromatic C-H ~3000-3100

Aromatic C=C ~1450-1600

Experimental Protocols
A common synthetic route to 3-Chloro-4-methylbenzoic acid involves the chlorination of p-

toluic acid. The following is a representative experimental protocol.

Synthesis of 3-Chloro-4-methylbenzoic Acid from p-Toluic Acid:

This protocol outlines a general procedure for the synthesis of 3-Chloro-4-methylbenzoic
acid.
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p-Toluic Acid Chlorination
(e.g., with SO2Cl2 or Cl2) Reaction Mixture Aqueous Workup

(Quenching, Extraction) Crude Product Recrystallization
(e.g., from Ethanol/Water) 3-Chloro-4-methylbenzoic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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